Cas no 358731-25-6 (Dicyclohexyl phthalate-3,4,5,6-d)

• Product Name: Dicyclohexyl phthalate-3,4,5,6-d
• CAS No: 358731-25-6
• MF: C₂₀H₂₆O₄
• MW: 334.44269323349
• CID: 303239
• PubChem ID: 329754876
• Update Time: 2025-11-02

Dicyclohexyl phthalate-3,4,5,6-d Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzene-3,4,5,6-d4-dicarboxylicacid, dicyclohexyl ester (9CI)
• Dicyclohexyl Phthalate-d4
• Dicyclohexyl phthalate-3,4,5,6-d4
• Dicyclohexyl phthalate-3,4,5,6-d
• 1ST1115D4
• 1,2-Benzenedicarboxylic Acid 1,2-Dicyclohexyl Ester-d4
• Phthalic acid, bis-cyclohexyl ester D4
• HY-W009142S
• Phthalic Acid Dicyclohexyl Ester-d4
• 358731-25-6
• 1,2-Benzene-3,4,5,6-d4-dicarboxylic acid, dicyclohexyl ester; Phthalic acid, bis-cyclohexyl ester D4; Dicyclohexyl phthalate-d4
• CID 16212235
• D99233
• DTXSID70583592
• CS-0214200
• dicyclohexyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate
• d4-dicyclohexyl phthalate
• Dicyclohexyl phthalate-3,4,5,6-d4, analytical standard
• Dicyclohexyl (~2~H_4_)benzene-1,2-dicarboxylate

• MDL： MFCD01861635
• Inchi： 1S/C20H26O4/c21-19(23-15-9-3-1-4-10-15)17-13-7-8-14-18(17)20(22)24-16-11-5-2-6-12-16/h7-8,13-16H,1-6,9-12H2/i7D,8D,13D,14D
• InChI Key： VOWAEIGWURALJQ-ZZRPVTOQSA-N
• SMILES： O(C(C1=C([2H])C([2H])=C([2H])C([2H])=C1C(=O)OC1CCCCC1)=O)C1CCCCC1

Computed Properties

• Exact Mass: 334.20800
• Monoisotopic Mass: 334.20821629g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.15
• Melting Point: 64-66℃
• Boiling Point: 425.8°C at 760 mmHg
• Flash Point: 206.6°C
• Refractive Index: 1.544
• PSA: 52.60000
• LogP: 4.66560
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Dicyclohexyl phthalate-3,4,5,6-d Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dicyclohexyl phthalate-3,4,5,6-d

Comprehensive Guide to Dicyclohexyl Phthalate-3,4,5,6-d (CAS No. 358731-25-6): Properties, Applications, and Market Insights

Dicyclohexyl phthalate-3,4,5,6-d (CAS No. 358731-25-6) is a specialized deuterated compound widely used in research and industrial applications. This deuterated variant of dicyclohexyl phthalate offers unique properties due to the incorporation of deuterium atoms, making it valuable in NMR spectroscopy, pharmaceutical research, and material science. With the increasing demand for labeled compounds in scientific studies, Dicyclohexyl phthalate-3,4,5,6-d has gained significant attention.

The chemical structure of Dicyclohexyl phthalate-3,4,5,6-d features deuterium atoms at the 3,4,5,6 positions, enhancing its utility in isotopic labeling experiments. Researchers often seek this compound for its ability to provide clearer signals in deuterium NMR and other analytical techniques. Its stability and compatibility with various solvents make it a preferred choice in laboratories focusing on deuterium-labeled compounds.

One of the key applications of Dicyclohexyl phthalate-3,4,5,6-d is in the field of polymer research. As a plasticizer, it helps improve the flexibility and durability of polymers while allowing scientists to track molecular interactions using deuterium labeling. This is particularly relevant in the development of advanced materials for medical devices and electronics, where precision is critical.

In the pharmaceutical industry, Dicyclohexyl phthalate-3,4,5,6-d is utilized in drug formulation and metabolism studies. The deuterium atoms enable researchers to monitor drug pathways more accurately, contributing to the development of targeted therapies. With the rise of personalized medicine, the demand for such labeled compounds is expected to grow.

From an environmental perspective, Dicyclohexyl phthalate-3,4,5,6-d is often discussed in the context of sustainable chemistry. Researchers are exploring its role in reducing waste and improving the efficiency of chemical processes. This aligns with the global push toward green chemistry and eco-friendly alternatives in industrial applications.

The market for deuterated compounds like Dicyclohexyl phthalate-3,4,5,6-d is expanding, driven by advancements in analytical instrumentation and increasing R&D investments. Companies specializing in isotope-labeled chemicals are actively developing high-purity versions of this compound to meet the needs of academic and industrial researchers.

For those searching for "deuterated plasticizers" or "CAS 358731-25-6 applications," this compound offers a compelling case study. Its versatility in scientific research and industrial processes makes it a topic of interest in forums and publications focused on labeled compounds and advanced material science.

In summary, Dicyclohexyl phthalate-3,4,5,6-d (CAS No. 358731-25-6) is a critical tool in modern chemistry, with applications spanning NMR studies, polymer science, and pharmaceutical development. As the scientific community continues to explore its potential, this compound remains at the forefront of innovation in deuterium-labeled chemicals.